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Compound of Interest

Compound Name: 4-Chloro-3-hydroxybenzoic acid

Cat. No.: B042332 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety protocols for 4-Chloro-3-
hydroxybenzoic acid (CAS: 34113-69-4). Adherence to these guidelines is crucial for

ensuring personal safety and maintaining a secure laboratory environment.

Chemical Identification and Physical Properties
4-Chloro-3-hydroxybenzoic acid is a solid chemical compound used in various research and

synthesis applications.[1] It is a potential inhibitor of influenza endonuclease and is also utilized

in the synthesis of selective Tie-2 kinase inhibitors for tumor treatment.[1]

Table 1: Physical and Chemical Properties

Property Value Source

CAS Number 34113-69-4 [2][3]

Molecular Formula C₇H₅ClO₃ [2][3]

Molecular Weight 172.57 g/mol [3]

Appearance Solid

| InChI Key | SCPUNJAMWFAYED-UHFFFAOYSA-N |[2] |
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Hazard Identification and GHS Classification
4-Chloro-3-hydroxybenzoic acid is classified as a hazardous substance.[2] It is crucial to

understand its potential risks before handling. The Globally Harmonized System (GHS)

classification provides a clear summary of these hazards.

Table 2: GHS Hazard Classification
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Classification Code Description Source

Pictograms

Irritant,
Environmental
Hazard

[2]

Signal Word Warning [2]

Hazard Statements H302 Harmful if swallowed. [2]

H315 Causes skin irritation. [2][4]

H319
Causes serious eye

irritation.
[2][4]

H335
May cause respiratory

irritation.
[2][4]

H400
Very toxic to aquatic

life.

Precautionary

Statements
P261 Avoid breathing dust. [2][5][6]

P264
Wash skin thoroughly

after handling.
[7][8][9]

P273
Avoid release to the

environment.

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

[8][9][10]

P301 + P312

IF SWALLOWED: Call

a POISON

CENTER/doctor if you

feel unwell.

[7]

P302 + P352 IF ON SKIN: Wash

with plenty of soap

[8][9][10]
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Classification Code Description Source

and water.

| | P305 + P351 + P338 | IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing. |[6][8][9] |

Experimental Protocols: Handling and Storage
Safe handling and proper storage are essential to minimize exposure and maintain the integrity

of the compound.

General Handling Protocol
Always handle 4-Chloro-3-hydroxybenzoic acid in a well-ventilated area, preferably within a

certified chemical fume hood.[8][11] Avoid the formation and inhalation of dust.[6][7] Do not eat,

drink, or smoke in the work area.[7][12]
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1. Preparation

Read Safety Data Sheet (SDS)
Gather Required PPE

(Gloves, Gown, Goggles)

2. Handling

Work in a Ventilated
Fume Hood

Avoid Dust Generation Avoid Direct Contact

3. Post-Handling

Dispose of Waste Properly Decontaminate Work Area Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling 4-Chloro-3-hydroxybenzoic acid.

Storage
Store the container tightly closed in a dry, cool, and well-ventilated place.[8][11][13] Keep it

away from incompatible materials such as strong oxidizing agents.[8][14][15]

Personal Protective Equipment (PPE)
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The use of appropriate PPE is the primary defense against chemical exposure.[12] The

required equipment may vary based on the experimental procedure.

Table 3: Recommended Personal Protective Equipment

Protection Type Specification Rationale

Eye/Face Protection

Chemical safety goggles
or glasses conforming to
EN166 (EU) or OSHA 29
CFR 1910.133 (US).[5][6]
[14][15]

Protects against dust and
splashes that can cause
serious eye irritation.[12]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a long-

sleeved lab coat.[6][9][15]

Prevents skin contact, which

can cause irritation.[6][12]

Respiratory Protection

Not required under normal use

with adequate ventilation.[13]

[14] Use a NIOSH/MSHA

approved respirator if dust is

generated or ventilation is

inadequate.[15][16]

Prevents respiratory tract

irritation from inhaled dust.[12]

[16]

| Hand Hygiene | Wash hands thoroughly with soap and water after handling and before leaving

the lab.[7][9][15] | Removes potential chemical residue.[17] |

Emergency Protocols
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
Ensure this safety data sheet is available to the medical professional in attendance.[6][7][9]
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Take off contaminated clothing.
Rinse skin with plenty of water.

Rinse cautiously with water for at least 15 mins.
Remove contact lenses.

Do NOT induce vomiting.
Rinse mouth with water.

Seek Medical Attention

Click to download full resolution via product page

Caption: Decision workflow for first aid response to exposure.

Inhalation: Move the person to fresh air.[8][9][18] If breathing is difficult or stops, provide

artificial respiration and seek immediate medical attention.[6][15]

Skin Contact: Immediately remove all contaminated clothing.[9] Wash the affected area with

plenty of soap and water.[6][8] If skin irritation persists, consult a physician.[5][10]

Eye Contact: Rinse cautiously and thoroughly with plenty of water for at least 15 minutes,

also under the eyelids.[6][8][9] Remove contact lenses if present and easy to do.[8][9] Seek

immediate medical attention.[5][13]

Ingestion: Do NOT induce vomiting.[8] Rinse the mouth with water and give two glasses of

water to drink.[7] Never give anything by mouth to an unconscious person.[6][8][15] Call a

physician or poison control center immediately.[7]
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Fire Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6][7][18][19]

Specific Hazards: The compound is combustible.[7] Thermal decomposition can release

irritating and toxic gases and vapors, such as carbon monoxide, carbon dioxide, and

hydrogen chloride gas.[8][13][14]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[6][8][13][18]

Accidental Release Measures
Personal Precautions: Evacuate non-essential personnel.[7][10] Ensure adequate

ventilation.[6][7] Avoid breathing dust and prevent contact with skin and eyes by wearing the

appropriate PPE as described in Section 4.[6][7][9]

Environmental Precautions: Prevent the product from entering drains or waterways.[7][9][10]

Containment and Cleanup: Sweep up the spilled solid material, avoiding dust generation,

and place it into a suitable, closed container for disposal.[5][6][8][9] Clean the affected area

thoroughly.[7][9]
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Spill Detected

Assess Risk
(Size & Location)

Don Appropriate PPE
(Gloves, Goggles, Respirator if needed)

Ensure Adequate Ventilation

Contain Spill
(Prevent Spread & Entry to Drains)

Clean Up Spill
(Sweep solid, place in sealed container)

Decontaminate Area

Dispose of Waste
(Follow institutional protocols)

Spill Managed

Click to download full resolution via product page

Caption: Protocol for responding to an accidental spill.
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Disposal Considerations
Chemical waste must be disposed of in accordance with federal, state, and local environmental

regulations.[9][20] Do not mix with other waste.[9] Handle uncleaned containers as you would

the product itself.[9] Contact a licensed professional waste disposal service to dispose of this

material.[7]

Toxicological Information
Table 4: Summary of Toxicological Effects

Effect Observation Source

Acute Oral Toxicity Harmful if swallowed. [2]

Skin Corrosion/Irritation Causes skin irritation. [2][4][8]

Serious Eye Damage/Irritation Causes serious eye irritation. [2][4][8]

Respiratory Irritation
May cause respiratory tract

irritation.
[2][4][8]

Germ Cell Mutagenicity No data available. [8]

Carcinogenicity

No data available. There are

no known carcinogenic

chemicals in this product.

[8]

| Reproductive Toxicity | No data available. |[8] |

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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